Cas no 3165-81-9 (Stearylpyridinium Chloride)
Stearylpyridinium Chloride is a quaternary ammonium compound with the chemical formula C₂₃H₄₂ClN. It is a cationic surfactant known for its antimicrobial and antistatic properties, making it useful in personal care, textile, and industrial applications. The long hydrophobic stearyl chain enhances its surface activity, while the pyridinium group provides strong bactericidal and fungicidal effects. It is particularly effective against Gram-positive bacteria and fungi. Its compatibility with various formulations and stability under different pH conditions further contribute to its utility. Additionally, it acts as a conditioning agent in hair care products, improving manageability and reducing static. Its multifunctional nature makes it a versatile ingredient in specialized chemical formulations.
Stearylpyridinium Chloride structure
Product Name:Stearylpyridinium Chloride
CAS No:3165-81-9
MF:C23H42ClN
MW:368.039286136627
CID:322877
PubChem ID:76628
Update Time:2025-10-28
Stearylpyridinium Chloride Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium,1-octadecyl-, chloride (1:1)
- 1-OCTADECYL PYRIDINIUM CHLORIDE
- 1-octadecylpyridin-1-ium,chloride
- 1-Octadecyl-pyridinium
- 1-octadecyl-pyridinium,chloride
- HMS578L17
- octadecyl pyridium chloride
- Octadecylpyridiniumchlorid
- stearyl pyridinium chloride
- Octadecylpyridinium chloride
- SCHEMBL313837
- 1-octadecylpyridin-1-iumchloride
- stearylpyridinium chloride
- 3165-81-9
- NSC 12139
- AKOS005080922
- EINECS 221-626-2
- 1-octadecylpyridin-1-ium chloride
- DTXSID40953622
- NSC12139
- 12N-201
- 1-Octadecylpyridinium chloride
- 1-octadecylpyridin-1-ium;chloride
- 1-octadecylpyridin-1-ium
- NSC-12139
- NS00046244
- MFCD00137531
- Pyridinium, 1-octadecyl-, chloride (1:1); 1-Octadecylpyridinium chloride (6CI,7CI); Pyridinium, 1-octadecyl-, chloride (8CI,9CI); Octadecylpyridinium chloride; Stearylpyridinium chloride
- WJDJWDHXZBNQNE-UHFFFAOYSA-M
- Stearylpyridinium Chloride
-
- Inchi： 1S/C23H42N.ClH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21-24-22-19-17-20-23-24;/h17,19-20,22-23H,2-16,18,21H2,1H3;1H/q+1;/p-1
- InChI Key： WJDJWDHXZBNQNE-UHFFFAOYSA-M
- SMILES： [Cl-].[N+]1(C=CC=CC=1)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 367.30100
- Monoisotopic Mass: 367.3005780g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 25
- Rotatable Bond Count: 17
- Complexity: 232
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.9Ų
Experimental Properties
- Melting Point: 220 ºC
- PSA: 3.88000
- LogP: 4.23960
Stearylpyridinium Chloride Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Stearylpyridinium Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1622044-25MG |
Stearylpyridinium Chloride |
3165-81-9 | 25mg |
¥12073.06 | 2025-01-11 | ||
| TRC | S316550-100mg |
Stearylpyridinium Chloride |
3165-81-9 | 100mg |
$ 190.00 | 2023-09-06 | ||
| TRC | S316550-500mg |
Stearylpyridinium Chloride |
3165-81-9 | 500mg |
$ 873.00 | 2023-09-06 | ||
| TRC | S316550-1g |
Stearylpyridinium Chloride |
3165-81-9 | 1g |
$ 1499.00 | 2023-09-06 | ||
| TRC | S316550-1000mg |
Stearylpyridinium Chloride |
3165-81-9 | 1g |
$ 1305.00 | 2023-02-02 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1622044-25MG |
3165-81-9 | 25MG |
￥14149.85 | 2023-01-05 | |||
| Key Organics Ltd | 12N-201-1MG |
1-octadecylpyridinium chloride |
3165-81-9 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 12N-201-5MG |
1-octadecylpyridinium chloride |
3165-81-9 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 12N-201-10MG |
1-octadecylpyridinium chloride |
3165-81-9 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 12N-201-0.5g |
1-octadecylpyridinium chloride |
3165-81-9 | >90% | 0.5g |
£385.00 | 2025-02-09 |
Stearylpyridinium Chloride Related Literature
-
1. 121. Long-chain alkylpyridines and their derivatives. New examples of liquid crystalsG. A. Knight,B. D. Shaw J. Chem. Soc. 1938 682
-
2. Formula index
-
3. The phase behaviour of 1-alkyl-3-methylimidazolium tetrafluoroborates; ionic liquids and ionic liquid crystalsJohn D. Holbrey,Kenneth R. Seddon J. Chem. Soc. Dalton Trans. 1999 2133
-
F. S. Dainton,G. S. Hartley,Gwyn Williams,K. Singer Annu. Rep. Prog. Chem. 1948 45 5
3165-81-9 (Stearylpyridinium Chloride) Related Products
- 6220-15-1(Pyridinium, 1-hexyl-,chloride (1:1))
- 50966-65-9(1-n-Octylpyrrole)
- 89601-24-1(1-n-Octadecylpyrrole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
